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Compound of Interest

Compound Name: Gap 26

Cat. No.: B1344017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Gap 26 is a synthetic mimetic peptide corresponding to residues 63-75 of the first extracellular

loop of connexin 43 (Cx43).[1][2] It functions as a selective blocker of Cx43 gap junctions and

hemichannels, making it a valuable tool for investigating intercellular communication and

signaling pathways mediated by this protein.[3] Proper preparation of a stable and accurate

stock solution is the first critical step for reliable experimental outcomes. These application

notes provide a detailed protocol for the preparation, storage, and handling of Gap 26 peptide

stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative information for Gap 26 peptide.
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Property Value Source(s)

Molecular Weight 1550.79 g/mol [4]

Molecular Formula C₇₀H₁₀₇N₁₉O₁₉S [4]

Amino Acid Sequence

Val-Cys-Tyr-Asp-Lys-Ser-Phe-

Pro-Ile-Ser-His-Val-Arg

(VCYDKSFPISHVR)

Solubility in Water ≥ 2 mg/mL; >10 mM [4]

Solubility in DMSO Up to 50 mM

Purity ≥95%

Storage (Solid) -20°C, desiccated [4]

Storage (Stock Solution)
-20°C for up to 1 month; -80°C

for up to 6 months
[2][5]

Mechanism of Action and Signaling Pathways
Gap 26 competitively inhibits the extracellular loop of Cx43, which prevents the proper docking

of connexons (hemichannels) to form functional gap junction channels between adjacent cells.

[3] It also directly blocks the opening of Cx43 hemichannels, which are pores that connect the

cytoplasm to the extracellular environment.[6] This dual inhibition allows for the targeted

disruption of intercellular communication and paracrine signaling.

The blockade of Cx43 by Gap 26 affects several downstream signaling pathways, including:

ATP Release and Purinergic Signaling: Gap 26 inhibits the release of ATP through Cx43

hemichannels, which is often triggered by second messengers like inositol 1,4,5-

trisphosphate (IP₃).[1][4]

Calcium Signaling: By blocking gap junctions, Gap 26 can attenuate the propagation of

intercellular calcium waves.[2]

MAPK/ERK and PKC Pathways: Cx43 is known to influence the activity of ERK and PKCδ,

which in turn regulate transcriptional activity.[7]
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Wnt/β-catenin Pathway: Alterations in Cx43 function can impact β-catenin signaling.[7]

cAMP/PKA Pathway: Communication of cyclic AMP (cAMP) through gap junctions activates

protein kinase A (PKA)-dependent cascades.[6][7]

Oxidative Stress-Induced Apoptosis: In some contexts, Gap 26 has been shown to

downregulate ROS production and inhibit the ASK1-JNK/p38 signaling pathway, thereby

reducing apoptosis.[8]

Below is a diagram illustrating the mechanism of action of Gap 26.
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Caption: Mechanism of Gap 26 action on Cx43 hemichannels and gap junctions.
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Experimental Protocol: Preparation of a 10 mM
Aqueous Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Gap 26 peptide in sterile

water.

Materials:

Gap 26 peptide (lyophilized powder)

Sterile, nuclease-free water

Microcentrifuge tubes

Pipettors and sterile tips

Vortex mixer

Ultrasonic water bath

Procedure:

Pre-cool Solutions and Equipment: If possible, cool the sterile water and microcentrifuge

tubes on ice before use.

Peptide Equilibration: Before opening, allow the vial of lyophilized Gap 26 peptide to

equilibrate to room temperature for at least 10-15 minutes. This prevents condensation from

forming inside the vial.

Brief Centrifugation: Briefly centrifuge the vial to ensure all the lyophilized powder is at the

bottom.

Calculation of Required Volume:

The molecular weight of Gap 26 is 1550.79 g/mol .

To prepare a 10 mM (0.010 mol/L) stock solution, you will need 15.5079 mg of peptide per

1 mL of solvent.
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For 1 mg of peptide, the required volume of solvent is: (1 mg) / (15.5079 mg/mL) = 0.0645

mL or 64.5 µL.

Reconstitution:

Carefully add the calculated volume of sterile water to the vial containing the Gap 26
peptide.

Recap the vial tightly.

Dissolution:

Vortex the solution gently for 10-20 seconds.

To ensure complete dissolution, place the vial in an ultrasonic water bath for 5-10 minutes.

[2] The solution should become clear.[2]

Aliquotting:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which can

degrade the peptide.

Storage:

Store the aliquots at -80°C for long-term storage (up to 6 months).[2][4][5]

For short-term storage, aliquots can be kept at -20°C for up to one month.[2][5]

Below is a workflow diagram for the preparation of the Gap 26 stock solution.
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Caption: Workflow for preparing Gap 26 peptide stock solution.
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Important Considerations
Solvent Choice: While water is the recommended solvent for a stock solution, Gap 26 is also

soluble in DMSO. The choice of solvent should be compatible with the intended downstream

application and cell type, as DMSO can have cytotoxic effects at higher concentrations.

Peptide Characteristics: The amino acid sequence of Gap 26 contains both hydrophobic and

charged residues. If solubility issues arise, consider alternative reconstitution methods for

peptides with similar characteristics.[9][10]

Working Solution Preparation: When preparing the final working solution, dilute the stock

solution in the appropriate cell culture medium or experimental buffer. If the stock solution is

in water, it is recommended to filter-sterilize the final working solution using a 0.22 µm filter

before adding it to cells.[2][5]

Stability: Avoid repeated freeze-thaw cycles of the stock solution to maintain peptide integrity.

[5] It is best practice to use a fresh aliquot for each experiment.

By following these guidelines, researchers can prepare a reliable stock solution of Gap 26
peptide for use in a variety of experimental settings to probe the role of connexin 43 in cellular

processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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